Cas no 55055-25-9 (4,6-dimethylpyrimidin-2-yl thiocyanate)

4,6-dimethylpyrimidin-2-yl thiocyanate structure
55055-25-9 structure
Product Name:4,6-dimethylpyrimidin-2-yl thiocyanate
CAS No:55055-25-9
MF:C7H7N3S
MW:165.215579271317
CID:1594756
PubChem ID:3043121
Update Time:2025-04-21

4,6-dimethylpyrimidin-2-yl thiocyanate Chemical and Physical Properties

Names and Identifiers

    • 4,6-dimethylpyrimidin-2-yl thiocyanate
    • (4,6-dimethylpyrimidin-2-yl) thiocyanate
    • 55055-25-9
    • 4,6-Dimethyl-2-pyrimidinyl thiocyanate
    • AKOS024331408
    • Thiocyanic acid, 4,6-dimethyl-2-pyrimidinyl ester
    • BRN 0879822
    • DTXSID60970412
    • dimethyl-2-thiocyanopyrimidine
    • 5-23-11-00169 (Beilstein Handbook Reference)
    • Inchi: 1S/C7H7N3S/c1-5-3-6(2)10-7(9-5)11-4-8/h3H,1-2H3
    • InChI Key: LZLCVTIHZNVKMI-UHFFFAOYSA-N
    • SMILES: S(C#N)C1=NC(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 165.03621
  • Monoisotopic Mass: 165.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 49.57
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.